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Compound of Interest

Compound Name: Monochrome Yellow 1 sodium salt

Cat. No.: B608978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monochrome Yellow 1 sodium salt, also known by several synonyms including Alizarin

Yellow GG and Mordant Yellow 1, is a synthetic azo dye.[1][2][3] Its primary and most well-

documented application in a laboratory setting is as a pH indicator, exhibiting a distinct color

change in the alkaline range. While its use as a fluorescent probe for cellular imaging or in

high-throughput screening for drug development is not established in scientific literature, its pH-

sensitive properties may offer niche applications. Azo dyes are typically weakly fluorescent or

non-fluorescent due to the efficient non-radiative decay processes of the azo group.[4]

However, some modern azo dyes have been engineered as fluorescent probes that are

activated upon the cleavage of the azo bond, for instance, in hypoxic conditions.[5][6]

This document provides a summary of the known properties of Monochrome Yellow 1
sodium salt and detailed protocols for its use as a pH indicator. Furthermore, a hypothetical

protocol is presented for researchers interested in exploring its potential for measuring pH in

biological systems, a critical parameter in various cellular processes and disease states such

as cancer.[7]

Physicochemical and Photophysical Properties
The quantitative data for Monochrome Yellow 1 sodium salt are summarized in the table

below. It is important to note that while the absorbance maximum is documented,
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comprehensive fluorescence data such as emission maximum, quantum yield, and

photostability are not readily available in the scientific literature, likely because it is not primarily

used as a fluorescent compound.

Property Value Reference(s)

Synonyms
Alizarin Yellow GG, Mordant

Yellow 1
[1][3]

CAS Number 584-42-9 [1]

Molecular Formula C₁₃H₈N₃NaO₅ [1]

Molecular Weight 309.21 g/mol [1]

Appearance
Yellow to orange-brown

powder
[8][9]

Solubility Soluble in water [9][10]

Absorbance Maximum (λmax) 362 - 367 nm [1][11]

pH Indicator Range pH 10.0 - 12.0 [10]

Color Transition

Yellow (acidic side) to

Red/Orange-Brown (alkaline

side)

[10]

Fluorescence Emission Not reported

Quantum Yield Not reported

Photostability Not reported

Experimental Protocols
Protocol for Use as a pH Indicator in Aqueous Solutions
This protocol details the standard application of Monochrome Yellow 1 sodium salt as a pH

indicator for titrations or for estimating the pH of a solution within its effective range.

Materials:
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Monochrome Yellow 1 sodium salt (powder)

Deionized water

0.1 M Sodium hydroxide (NaOH) solution

0.1 M Hydrochloric acid (HCl) solution

Standard laboratory glassware (beakers, volumetric flasks, pipettes)

Magnetic stirrer and stir bar

pH meter for calibration

Procedure:

Preparation of Indicator Stock Solution (0.1% w/v):

Weigh 100 mg of Monochrome Yellow 1 sodium salt.

Dissolve the powder in 100 mL of deionized water in a volumetric flask.

Mix thoroughly until the dye is completely dissolved. Store the solution in a well-sealed

container, protected from light.

pH Titration:

To the solution to be titrated (the analyte), add 2-3 drops of the 0.1% indicator solution.

If the initial pH of the analyte is below 10.0, the solution will appear yellow.

Titrate with a standard solution of a base (e.g., 0.1 M NaOH).

The endpoint of the titration is reached when the solution color sharply transitions from

yellow to orange-brown, indicating a pH of approximately 12.0.

pH Estimation of a Solution:

Add 1-2 drops of the indicator solution to the sample solution.
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Observe the color:

Yellow: The pH of the solution is ≤ 10.0.

Intermediate orange shades: The pH is between 10.0 and 12.0.

Red/Orange-Brown: The pH is ≥ 12.0.

For more accurate determination within the transition range, comparison with solutions of

known pH (buffers) containing the indicator is recommended.

Caption: A hypothetical workflow for investigating the use of Monochrome Yellow 1 sodium
salt for intracellular pH measurement.

Potential Biological Application: Investigating pH-
Dependent Signaling
Intracellular pH (pHi) is a critical regulator of many cellular functions. Notably, an alkaline pHi is

a characteristic of many cancer cells and has been shown to promote oncogenic behaviors, in

part by modulating signaling pathways. [7]For instance, alkaline pHi can increase the activity of

phosphoinositide 3-kinase (PI3K), leading to the activation of mTORC1 and mTORC2, which

are central regulators of cell growth, proliferation, and survival. [7]A pH-sensitive probe that

functions in the alkaline range could be a valuable tool for studying the interplay between pHi

and these critical signaling cascades in the context of cancer biology and drug development.

Signaling Pathway: Influence of Alkaline pHi on PI3K/mTOR

Caption: Diagram illustrating how alkaline intracellular pH can activate the PI3K/mTOR

signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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